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Compound of Interest

2-(2-Bromophenyl)azepane
Compound Name:

hydrochloride
CAS No.: 1177340-54-3
Cat. No.: B1286184

Get Quote

Executive Summary

2-(2-Bromophenyl)azepane hydrochloride is a pharmacologically significant scaffold, often
utilized as an intermediate in the synthesis of norepinephrine transporter (NET) inhibitors and
CNS-active agents [1].[1][2] Its structure comprises a seven-membered nitrogen heterocycle

(azepane) with a bulky, electron-withdrawing ortho-bromoaryl substituent.[1][2]

This guide details the Critical Quality Attributes (CQAs) and analytical protocols required to
establish identity, purity, and enantiomeric excess. We prioritize a "Quality by Design" (QbD)
approach, addressing the specific challenges of analyzing secondary amine salts and
halogenated aromatics.

Chemical Profile
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Property Value /| Description

IUPAC Name 2-(2-Bromophenyl)azepane hydrochloride
Molecular Formula C12H16BrN[1][3][4][5]1[6][7][8] - HCI

Molecular Weight 254.17 (Free Base) / 290.63 (Salt)

Chirality One chiral center at C2 (Enantiomers: R and S)
Solubility High in MeOH, Water; Low in Hexane/Et20
pKa (Calc) ~10.5 (Secondary Amine)

UV Maxima ~210 nm, ~260 nm (Aromatic shoulder)

Analytical Strategy & Workflow

The characterization strategy distinguishes between routine release testing (HPLC-UV) and
structural elucidation (NMR/HRMS).[2]

Diagram 1: Analytical Decision Matrix

This flowchart illustrates the logical progression from crude synthesis to final salt
characterization.
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Caption: Analytical workflow prioritizing achiral purity assessment before expensive chiral
separation or structural confirmation.

Protocol A: Reverse-Phase HPLC (Purity & Assay)
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Objective: Quantify chemical purity and related impurities.[1] Challenge: Secondary amines like
azepanes interact strongly with residual silanols on silica columns, leading to peak tailing.[2]
Solution: Use of a low-pH buffer with an ion-pairing effect or a high-coverage end-capped
column (C18) to suppress silanol activity [2].[1]

Method Parameters

Parameter Condition

C18, 150 x 4.6 mm, 3.5 um (e.g., Waters
XBridge or Agilent Zorbax Eclipse Plus)

Column

0.1% Phosphoric Acid or 10mM Ammonium
Formate (pH 3.[1][2]0)

Mobile Phase A

Mobile Phase B Acetonitrile (ACN)
) 0-2 min: 5% B; 2-15 min: 5% - 80% B; 15-18
Gradient )
min: 80% B
Flow Rate 1.0 mL/min

.y T 40°C (Improves mass transfer for the bulky
olumn Tem
P bromo-group)

UV @ 215 nm (Amide/Backbone) and 260 nm
(Phenyl group)

Detection

Injection Vol 5puL

System Suitability Criteria (Self-Validating)

o Tailing Factor (Tf): Must be < 1.5. Note: If Tf > 1.5, increase buffer strength or add 0.1%
Triethylamine (TEA) as a silanol blocker.[2]

¢ Resolution (Rs): > 2.0 between the main peak and the nearest impurity (likely the des-bromo
analogue or ring-opened byproduct).[1]

e Precision: RSD < 0.5% for 6 replicate injections of the standard.

Protocol B: Chiral HPLC (Enantiomeric Excess)
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Objective: Determine the ratio of R vs. S enantiomers. Mechanism: The 2-substituted azepane
creates a steric environment that resolves well on polysaccharide-based stationary phases [3].

[1]

Method Parameters
e Column: Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA/IG).[2]

e Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

o Why Diethylamine? Essential to sharpen the peak of the basic amine; without it, the peak
will broaden significantly.

e Flow Rate: 0.8 mL/min (Isocratic).[2]
e Detection: UV @ 254 nm.[9]

o Expected Result: Baseline separation (Rs > 3.0) due to the bulky ortho-bromo group
hindering rotation and enhancing chiral recognition.[1]

Protocol C: Structural Elucidation (NMR & MS)

Objective: Unequivocal identification of the structure, specifically confirming the ortho position
of the bromine and the 7-membered ring size.

Mass Spectrometry (HRMS-ESI)

The presence of Bromine provides a distinctive "spectral fingerprint” due to the natural
abundance of isotopes 7°Br and 8Br (~1:1 ratio).

« lonization: ESI Positive Mode (

).

o Key Diagnostic Feature: The molecular ion cluster will appear as a doublet of equal intensity
separated by 2 Da (m/z 254.05 and 256.05 for the free base).

o Fragmentation Pathway:
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o Loss of NHs (Azepane ring opening).

o Loss of Br radical (Characteristic mass shift).

Diagram 2: Proposed Fragmentation Pathway

Parent lon [M+H]+
m/z 254/256

Loss of NH3 Debromination
(Ring Opening) [M-Br]+

earrangement

Tropylium-like lon
(Aromatic Stabilization)

Click to download full resolution via product page

Caption: ESI+ fragmentation logic. The 1:1 isotopic doublet at the parent ion is the primary
confirmation of the Bromine atom.

Nuclear Magnetic Resonance (NMR)

The 7-membered ring (azepane) exhibits complex coupling due to conformational flexibility
(chair/twist-boat) [4].[1][2]

'H NMR (400 MHz, DMSO-de) - Key Assignments:
* Amine Protons: Broad singlet/doublet at ~9.0-9.5 ppm (ammonium salt protons).[1]

o Aromatic Region (4H): 7.1 - 7.7 ppm.[1] Look for the doublet of doublets characteristic of the
ortho-substituted pattern.
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e The Chiral Proton (H2): A multiplet at ~4.5 ppm. This is the most deshielded aliphatic proton
due to the adjacent Nitrogen and Phenyl ring.

» Ring Methylenes (H3-H7): Complex multiplets between 1.5 - 3.2 ppm.[1]

o Validation: Use COSY (Correlation Spectroscopy) to trace the spin system from H2 -> H3 -
> H4... to confirm the 7-membered chain continuity, distinguishing it from a piperidine (6-
membered) impurity.

References
o Medicinal Chemistry of Azepanes

o Exploring Simple Drug Scaffolds... Reveals a Chiral Bicyclic Azepane with Potent NET
Inhibition. J. Med. Chem. (2025).[4][10]

o HPLC Method Development for Basic Drugs

o Analytical method development... by Reverse-Phase HPLC. (Standard protocols for amine
hydrochlorides using acidic buffers).[2]

o Chiral Separation Techniques

o Stereoselective Synthesis... Azepane Iminosugars. (Demonstrates resolution of azepane
enantiomers). [2]

* NMR Interpretation

o Interpreting 2-D NMR Spectra - Azepane Ring Assignment. Chemistry LibreTexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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